sodium;3-[2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethoxy]carbonylbenzenesulfonate

• IUPAC Name: sodium;3-[2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethoxy]carbonylbenzenesulfonate
• InChI: InChI=1S/C28H32O9S.Na/c1-26-10-8-18(29)13-17(26)6-7-20-21-9-11-28(33,27(21,2)14-22(30)24(20)26)23(31)15-37-25(32)16-4-3-5-19(12-16)38(34,35)36;/h3-5,8,10,12-13,20-22,24,30,33H,6-7,9,11,14-15H2,1-2H3,(H,34,35,36);/q;+1/p-1
• InChI Key: RWFZSORKWFPGNE-UHFFFAOYSA-M
• Canonical SMILES: CC12CC(C3C(C1CCC2(C(=O)COC(=O)C4=CC(=CC=C4)S(=O)(=O)[O-])O)CCC5=CC(=O)C=CC35C)O.[Na+]
• Molecular Formula: C28H31NaO9S
• DSSTOX Substance ID: DTXSID90957852
• Molecular Weight: 566.6 g/mol
• Mechanism of Action: ATL-2502 is the combination of Alizyme's proprietary colonic drug delivery system, colal, and prednisolone metasulfobenzoate sodium ("PMSBS"), an approved steroid in Europe. colal-PRED has a starch coating that is only broken down in the gut by bacteria occurring in the colon. This leads to topical delivery of PMSBS to the colon rather than systemic delivery with the objective of providing efficacy, but without the side effects of steroids; however, the efficacy and safety of colal-PRED must be shown in well-controlled, prospective clinical trials and approved by the FDA.
• CAS RN: 36570-50-0, 630-67-1

Description

ATL-2502(Colal-Pred) is an old drug (prednisolone metasulphobenzoate, a steroid) with a new delivery system that releases the medication only in the colon. Releasing the drug directly into the colon reduces the potential for significant side effects often experienced with steroid drugs. Colal-Pred is being studied for use in ulcerative colitis.

Scientific Research Applications

Synthesis and Structural Elucidation

• Triorganotin(IV) derivatives of sodium deoxycholate, including this compound, have been synthesized and characterized for their structural properties. These compounds show promising antifungal and anticancer activities, suggesting potential applications in medical research and pharmacology (Shaheen et al., 2014).

Conformational Studies

• The solid-state conformation of related fluorochrome compounds has been studied using single-crystal X-ray crystallography. This research provides insights into the structural dynamics of these complex molecules, which can be crucial for understanding their interactions in biological systems (Mackay et al., 1997).

Antimicrobial and Antitumor Activities

• Various compounds structurally related to sodium 3-[2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethoxy]carbonylbenzenesulfonate have been explored for their antimicrobial and antitumor properties. These studies contribute to the development of new therapeutic agents (Shaheen et al., 2014).

Molecular Switching and Ionic Interactions

• The synthesis and characterization of sodium 2-(2-(1-cyano-2-oxopropylidene)hydrazinyl)benzenesulfonate and its interaction with copper(II) nitrate highlight the potential of these compounds in molecular switching through ionic interactions and hydrogen bonding, which can be significant in developing molecular electronics and sensors (Gurbanov et al., 2017).

Development of Luminescent Materials

• Synthesis of novel luminescent lanthanide coordination polymers using sodium 4-hydroxybenzenesulfonate dihydrate demonstrates the potential of these compounds in creating advanced luminescent materials, which could have applications in optoelectronics and photonics (Yang et al., 2008).